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This technical guide provides an in-depth exploration of brominated pentafluorobutenes, a
class of compounds of significant interest to researchers, scientists, and professionals in drug
development and materials science. While the specific isomer 1,2-Dibromo-3,3,4,4,4-
pentafluoro-but-1-ene is not widely documented with a dedicated CAS number in readily
available chemical databases, this guide will focus on the closely related and commercially
available isomer, 2-Bromo-3,3,4,4,4-pentafluoro-1-butene (CAS No. 68318-95-6). The
chemistry, properties, and applications of this isomer provide a strong and relevant foundation
for understanding the broader class of dibrominated pentafluorobutenes.[1][2]

The structural similarity between these compounds suggests analogous reactivity and physical
properties, making the insights into the 2-bromo isomer invaluable for researchers exploring
this chemical space. This guide will delve into the known characteristics of 2-Bromo-3,3,4,4,4-
pentafluoro-1-butene, offering a scientifically grounded perspective on its synthesis, properties,
and applications, thereby empowering researchers to navigate their work with this unique class
of fluorinated alkenes.
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Physicochemical Properties and Structural
Elucidation

The unique combination of a bromo-substituted double bond and a perfluoroethyl group gives
2-Bromo-3,3,4,4,4-pentafluoro-1-butene distinct physical and chemical properties. A summary
of its key attributes is presented below.

Property Value Source
CAS Number 68318-95-6 [11[2]
Molecular Formula C4H2BrF5 [11[2]
Molecular Weight 224.96 g/mol [2]
Purity Typically =95%

Storage Temperature 2-8°C

InChi Key AAYAPGNGKQASNS-

UHFFFAOYSA-N

SMILES C=C(Br)C(F)(F)C(F)(F)F [2]

These properties highlight a compound with a significant molecular weight for a C4 structure,
primarily due to the presence of bromine and five fluorine atoms. The recommended storage at
refrigerated temperatures suggests that it may have limited long-term stability at room
temperature or could be reactive.

Synthesis and Reactivity Insights

The synthesis of brominated fluorinated butenes can be approached through several strategic
pathways in organic chemistry. While a specific, documented synthesis for 1,2-Dibromo-
3,3,4,4,4-pentafluoro-but-1-ene is not readily available, we can infer logical synthetic routes
based on established methodologies for analogous compounds.

A plausible approach involves the electrophilic addition of bromine (Brz) to a pentafluorobutene
precursor. The starting material for such a synthesis would likely be 3,3,4,4,4-Pentafluorobut-1-
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ene (CAS No. 374-27-6).[3][4][5] The bromination of an alkene is a classic organic reaction that
proceeds through a bromonium ion intermediate, which is then opened by a bromide ion.

3,3,4,4,4-Pentafluorobut-1-ene Brz Bromonium lon Intermediate Br- 1,2-Dibromo-3,3,4,4,4-pentafluorobutane Elimination (e.g., base 1,2-Dibromo-3,3,4,4,A-pemafluoro-hut-l-ena

Click to download full resolution via product page

Caption: Plausible synthetic pathway to 1,2-Dibromo-3,3,4,4,4-pentafluoro-but-1-ene.

Experimental Protocol: A Generalized Approach to
Alkene Bromination

The following is a generalized, illustrative protocol for the bromination of a volatile alkene,
which would require adaptation and optimization for the specific substrate.

e Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser with a drying tube is assembled in a well-ventilated
fume hood.

 Inert Atmosphere: The apparatus is flushed with an inert gas, such as nitrogen or argon, to
exclude moisture.

o Reactant Preparation: 3,3,4,4,4-Pentafluorobut-1-ene is dissolved in a suitable inert solvent
(e.g., dichloromethane or carbon tetrachloride) and cooled in an ice bath.

o Bromine Addition: A solution of bromine in the same solvent is added dropwise from the
dropping funnel with vigorous stirring. The characteristic red-brown color of bromine should
dissipate as it reacts. The addition rate should be controlled to maintain the reaction
temperature.

» Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC) to determine the consumption of the starting material.

e Workup: Upon completion, the reaction mixture is washed sequentially with a sodium
thiosulfate solution to quench any unreacted bromine, followed by water and brine.
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Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSOa),
filtered, and the solvent is removed under reduced pressure to yield the crude dibrominated
product.

Elimination: The resulting 1,2-dibromoalkane can then undergo an elimination reaction using
a suitable base to introduce the double bond, yielding the target 1,2-Dibromo-3,3,4,4,4-
pentafluoro-but-1-ene. The choice of base and reaction conditions will influence the
regioselectivity of the elimination.

Potential Applications in Research and
Development

Halogenated hydrocarbons, particularly those containing fluorine and bromine, are valuable
building blocks in organic synthesis and materials science.

Synthetic Intermediates: The presence of a double bond and two bromine atoms, which are
good leaving groups, makes these compounds versatile intermediates for introducing the
pentafluorobutyl group into other molecules. They can participate in a variety of reactions,
including nucleophilic substitution, cross-coupling reactions (e.g., Suzuki, Stille), and
cycloadditions.

Pharmaceutical and Agrochemical Synthesis: The incorporation of fluorine atoms into
organic molecules can significantly alter their biological properties, such as metabolic
stability and binding affinity. As such, brominated pentafluorobutenes can serve as
precursors to novel, fluorinated bioactive compounds.

Materials Science: Fluorinated polymers are known for their high thermal stability, chemical
resistance, and low surface energy.[6] Brominated pentafluorobutenes could be utilized as
monomers or additives in the synthesis of specialty polymers with tailored properties for
applications in coatings, sealants, and advanced electronic components.[6]

Halon Replacements: Certain bromofluorocarbons have been investigated as fire-
suppressing agents and as replacements for ozone-depleting halons.[7] The combination of
bromine's fire-retardant properties and the stability of the C-F bond makes this class of
compounds interesting for such applications.[7]
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Caption: Key application areas for brominated pentafluorobutenes.

Safety and Handling

Based on the safety data sheets of structurally related compounds, such as other brominated
and fluorinated hydrocarbons, it is imperative to handle these chemicals with appropriate safety
precautions. While a specific safety data sheet for 1,2-Dibromo-3,3,4,4,4-pentafluoro-but-1-
ene is not available, the following hazards are anticipated.

» Skin and Eye Irritation: Many halogenated organic compounds are irritants. It is expected
that this compound will cause skin and serious eye irritation.[8]

o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.[8]

» Toxicity: The toxicological properties have likely not been fully investigated.[9]

Recommended Handling Procedures

» Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[8]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side shields or goggles, and a lab coat.[8]
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e Handling: Avoid contact with skin, eyes, and clothing.[9] Avoid breathing vapors or mist.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Conclusion

While "1,2-Dibromo-3,3,4,4,4-pentafluoro-but-1-ene" remains a compound with limited
specific documentation, a comprehensive understanding of its potential properties, synthesis,
and applications can be effectively derived from the study of its close isomer, 2-Bromo-
3,3,4,4,4-pentafluoro-1-butene. This technical guide provides a foundational understanding for
researchers and professionals, enabling them to approach this class of compounds with
scientific rigor and safety. The unique structural features of brominated pentafluorobutenes
position them as valuable and versatile building blocks for future innovations in medicine,
agriculture, and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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